Cas no 81201-82-3 ((20S)\u200b-3-\u200boxo-Pregna-\u200b1,\u200b4-\u200bdiene-\u200b20-\u200bcarboxaldehyde)

• Product Name: (20S)\u200b-3-\u200boxo-Pregna-\u200b1,\u200b4-\u200bdiene-\u200b20-\u200bcarboxaldehyde
• CAS No: 81201-82-3
• Molecular Formula: C₂₂H₃₀O₂
• Molecular Weight: 326.472
• CID: 3508964
• PubChem ID: 88728569

(20S)\u200b-3-\u200boxo-Pregna-\u200b1,\u200b4-\u200bdiene-\u200b20-\u200bcarboxaldehyde Properties

Names and Identifiers

• PREGNA-1,4-DIENE-20-CARBOXALDEHYDE, 3-OXO-, (20S)-
• Progesterone Bisnoraldehyde IMpurity
• (20S)-3-oxopregna-1,4-diene-20-carboxaldehyde
• Progesterone Impurity 18 (Progesterone 1-Dehydro-4P Impurity)
• 81201-82-3
• (20S)?-3-?oxo-Pregna-?1,?4-?diene-?20-?carboxaldehyde
• 2-[(1R,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H-cyclopenta[a]phenanthren-1-yl]propanal
• SCHEMBL11129417

• InChIKey： LPQTVWXHLFRUNM-ZRFCQXGJSA-N
• Inchi： InChI=1S/C22H30O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h8,10,12-14,17-20H,4-7,9,11H2,1-3H3/t14?,17-,18+,19-,20-,21-,22+/m0/s1

Computed Properties

• Exact Mass: 326.224580195g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 326.224580195g/mol
• Heavy Atom Count: 24
• Complexity: 630
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives